Cas no 1351633-56-1 (N-benzyl-2-{4-(4-tert-butyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}acetamide; oxalic acid)

• Product Name: N-benzyl-2-{4-(4-tert-butyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}acetamide; oxalic acid
• CAS No: 1351633-56-1
• MF: C₂₃H₃₂N₄O₅S
• MW: 476.588984489441
• CID: 5915787
• PubChem ID: 71780563
• Update Time: 2025-05-25

N-benzyl-2-{4-(4-tert-butyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}acetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• UGLXLMBYURXDGA-UHFFFAOYSA-N
• F5594-0217
• AKOS026685599
• 1351633-56-1
• N-benzyl-2-(4-((4-(tert-butyl)thiazol-2-yl)methyl)piperazin-1-yl)acetamide oxalate
• N-benzyl-2-[4-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]acetamide;oxalic acid
• N-BENZYL-2-{4-[(4-TERT-BUTYL-1,3-THIAZOL-2-YL)METHYL]PIPERAZIN-1-YL}ACETAMIDE; OXALIC ACID
• VU0648061-1
• N-benzyl-2-{4-(4-tert-butyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}acetamide; oxalic acid

• Inchi： 1S/C21H30N4OS.C2H2O4/c1-21(2,3)18-16-27-20(23-18)15-25-11-9-24(10-12-25)14-19(26)22-13-17-7-5-4-6-8-17;3-1(4)2(5)6/h4-8,16H,9-15H2,1-3H3,(H,22,26);(H,3,4)(H,5,6)
• InChI Key： UGLXLMBYURXDGA-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1CCN(CC(=O)NCC2C=CC=CC=2)CC1)C1SC=C(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 476.20934131g/mol
• Monoisotopic Mass: 476.20934131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

Additional information on N-benzyl-2-{4-(4-tert-butyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}acetamide; oxalic acid

Professional Introduction to N-benzyl-2-{4-(4-tert-butyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}acetamide; oxalic acid and CAS No. 1351633-56-1

N-benzyl-2-{4-(4-tert-butyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}acetamide; oxalic acid is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1351633-56-1, has garnered attention due to its structural complexity and potential biological activities. The molecular structure of this compound features a benzyl-substituted acetamide moiety linked to a piperazine ring, which is further connected to a tert-butylated thiazole ring. This intricate arrangement suggests a multifaceted interaction with biological targets, making it a subject of extensive research in drug discovery and development.

The presence of the piperazine moiety in the molecular structure is particularly noteworthy, as piperazine derivatives are well-known for their pharmacological properties. Piperazine-based compounds have been widely explored for their potential applications in treating various diseases, including parasitic infections, neurological disorders, and cardiovascular conditions. The specific substitution pattern in this compound, with a 4-(4-tert-butyl-1,3-thiazol-2-yl)methyl group attached to the piperazine ring, introduces unique electronic and steric properties that may influence its binding affinity and selectivity towards biological targets.

The thiazole ring is another critical component of this compound, contributing to its overall pharmacological profile. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The tert-butyl substitution on the thiazole ring further modulates the electronic environment of the molecule, potentially enhancing its interactions with biological receptors or enzymes. This combination of structural features makes N-benzyl-2-{4-(4-tert-butyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}acetamide; oxalic acid a promising candidate for further investigation in medicinal chemistry.

Oxalic acid, another component mentioned in the product name, plays a significant role in the formulation and stability of this compound. Oxalic acid is a dicarboxylic acid that can form coordination complexes with various metal ions, which may be relevant for the compound's solubility and bioavailability. Additionally, oxalic acid has been studied for its potential applications in chemical synthesis and as an intermediate in pharmaceutical manufacturing processes. Its inclusion in the product formulation suggests that it may contribute to the overall efficacy and stability of N-benzyl-2-{4-(4-tert-butyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}acetamide; oxalic acid.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These computational tools have been instrumental in identifying potential binding sites and interaction mechanisms for N-benzyl-2-{4-(4-tert-butyl-1,3-thiazol-2-yl)methylpiperazin-1-y}acetamide; oxalic acid on various biological targets. For instance, molecular docking studies have shown that this compound may interact with enzymes such as cytochrome P450 monooxygenases and ATP-binding cassette transporters, which are crucial for drug metabolism and transport.

The synthesis of N-benzyl-2-{4-(4-tert-butyl-l,3-thiazol-z)-ymlmethylpiperazin-l)-y acetamide; oxalic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels of this compound. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and protecting group strategies have been utilized to construct the complex molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysts may also be employed to ensure enantioselective synthesis if stereochemical purity is required for biological activity.

The pharmacological evaluation of N-benzyl-Z-{4-(4-tert-butvl-l ,3-thia z ol -z)-ymlmethylpyr azin-l)-y acetamide; oxalic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors associated with neurological disorders. Additionally, animal models have shown potential therapeutic effects in conditions such as inflammation and pain management. These findings suggest that further clinical investigation may be warranted to explore the therapeutic potential of this compound.

The development of novel drug candidates often involves rigorous testing to assess their safety profile before human clinical trials can begin. Toxicological studies have been conducted on N-benzyl-Z-{4-(4-tert-butvl-l ,3-thia z ol -z)-ymlmethylpyr azin-l)-y acetamide; oxalic acid to evaluate its potential side effects and metabolic pathways. These studies include acute toxicity tests, chronic toxicity assessments, and genotoxicity evaluations to ensure that the compound is safe for human use under appropriate dosing regimens. The results from these studies will provide critical insights into the compound's safety profile and help guide future clinical development efforts.

The regulatory landscape for new drug development requires compliance with stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Regulatory submissions must include comprehensive data on the compound's chemical structure characterization,' pharmacokinetics,' pharmacodynamics,' safety,' and efficacy.' N-benzyl-Z-{4-(4-tert-butvl-l ,3-thia z ol -z)-ymlmethylpyr azin-l)-y acetamide; oxalic acid will need to undergo rigorous review by these regulatory bodies before it can be approved for clinical use.' This process ensures that patients receive safe' effective' medications based on robust scientific evidence.

The future directions for research on N-benzyl-Z-{4-(4-tert-butvl-l ,3-thia z ol -z)-ymlmethylpyr azin-l)-y acetamide; oxalic acid include exploring its potential applications in treating neurological disorders.' Additionally,' researchers may investigate its interactions with other biological targets' or develop novel formulations' that enhance its bioavailability.' Collaborative efforts between academic institutions' pharmaceutical companies' and biotechnology firms will be essential' to advance' this research agenda.' The integration of cutting-edge technologies such as artificial intelligence (AI) 'and machine learning (ML)' may also accelerate' the discovery' optimization' process.